3-bromo-N,N-dimethylpyridin-2-amine

• IUPAC Name: 3-bromo-N,N-dimethylpyridin-2-amine
• InChI: InChI=1S/C7H9BrN2/c1-10(2)7-6(8)4-3-5-9-7/h3-5H,1-2H3
• InChI Key: KSVGDNMWQCMHRE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)Br
• Molecular Formula: C7H9BrN2
• DSSTOX Substance ID: DTXSID80734210
• Molecular Weight: 201.06 g/mol
• CAS RN: 1060801-39-9

Description

3-bromo-N,N-dimethylpyridin-2-amine is a chemical compound with the molecular formula C7H9BrN2. It has a molecular weight of 201.07. The compound is typically stored in a dry room at room temperature.

Molecular Structure Analysis

The InChI code for 3-bromo-N,N-dimethylpyridin-2-amine is 1S/C7H9BrN2/c1-10(2)7-6(8)4-3-5-9-7/h3-5H,1-2H3. This indicates that the molecule consists of a pyridine ring with a bromine atom and a dimethylamine group attached.

Physical And Chemical Properties Analysis

3-bromo-N,N-dimethylpyridin-2-amine is a liquid at room temperature.

Scientific Research Applications

• Amination Reactions and Intermediate Formation :

  • The action of potassium amide on various bromopyridines, including compounds similar to 3-bromo-N,N-dimethylpyridin-2-amine, results in the formation of amino compounds through a mechanism involving intermediates like pyridyne-N-oxides (Martens & Hertog, 2010).
  • Similarly, the amination of alkyl substituted halogenopyridines with potassium amide in liquid ammonia indicates the occurrence of derivatives of didehydropyridine as intermediates (Does & Hertog, 2010).

• Synthesis and Reactivity of Heterobicycles :

  • Research on 5-bromo-N,N-dimethylpyrimidin-2-amine (a compound closely related to the one ) demonstrated its utility in synthesizing heterobicycles, showing potential applications in medicinal chemistry (Kowalewski et al., 1981).

• Catalyzed Amination Processes :

  • The amination of polyhalopyridines, including compounds similar to 3-bromo-N,N-dimethylpyridin-2-amine, has been catalyzed by palladium-Xantphos complexes, a process important for organic synthesis (Ji et al., 2003).

• Synthesis of Novel Chromophores :

  • The synthesis of new donor–acceptor chromophores through the reaction of amines with 3-bromo-4H-1-benzothiopyran-4-one, a process potentially relevant to the study of 3-bromo-N,N-dimethylpyridin-2-amine, has been explored (Nakazumi et al., 1990).

• Exploration of Unique Mechanisms in Aromatic Nucleophilic Substitutions :

  • A study on the reaction between 3-bromo-2-nitrobenzo[b]thiophene and amines, which shares structural similarities with 3-bromo-N,N-dimethylpyridin-2-amine, revealed novel aromatic nucleophilic substitution mechanisms (Guerrera et al., 1995).

Safety and Hazards

The compound is labeled with the signal word “Warning” and the hazard statement “H302”, indicating that it is harmful if swallowed. Precautionary measures include avoiding dust formation and avoiding contact with skin and eyes.